Cas no 2138371-60-3 (3-(1-chloro-2-methylpropan-2-yl)-1,1-dimethylcyclohexane)

• Product Name: 3-(1-chloro-2-methylpropan-2-yl)-1,1-dimethylcyclohexane
• CAS No: 2138371-60-3
• MF: C₁₂H₂₃Cl
• MW: 202.764023065567
• CID: 6232077
• PubChem ID: 165474773
• Update Time: 2025-08-03

3-(1-chloro-2-methylpropan-2-yl)-1,1-dimethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 3-(1-chloro-2-methylpropan-2-yl)-1,1-dimethylcyclohexane
• 2138371-60-3
• EN300-1132409

• Inchi： 1S/C12H23Cl/c1-11(2)7-5-6-10(8-11)12(3,4)9-13/h10H,5-9H2,1-4H3
• InChI Key： OFHQOJBZXXPEHE-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 202.1488284g/mol
• Monoisotopic Mass: 202.1488284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Additional information on 3-(1-chloro-2-methylpropan-2-yl)-1,1-dimethylcyclohexane

Comprehensive Analysis of 3-(1-chloro-2-methylpropan-2-yl)-1,1-dimethylcyclohexane (CAS No. 2138371-60-3)

3-(1-chloro-2-methylpropan-2-yl)-1,1-dimethylcyclohexane (CAS No. 2138371-60-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This cyclohexane derivative, characterized by its chloro and dimethyl functional groups, offers a versatile platform for chemical synthesis and material science research. As sustainability and green chemistry become focal points in modern research, compounds like this are increasingly studied for their efficiency and environmental compatibility.

The molecular structure of 3-(1-chloro-2-methylpropan-2-yl)-1,1-dimethylcyclohexane features a cyclohexane ring substituted with a 1-chloro-2-methylpropan-2-yl group and two methyl groups at the 1-position. This arrangement imparts steric hindrance and electronic effects that influence its reactivity, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its potential role in the development of high-performance polymers, pharmaceutical intermediates, and specialty chemicals. The compound's stability under various conditions also makes it a candidate for applications in advanced material formulations.

In the context of current trends, CAS No. 2138371-60-3 aligns with the growing demand for sustainable chemical solutions. With increasing scrutiny on the environmental impact of industrial processes, this compound's potential for low-toxicity applications is a key area of exploration. For instance, its use in bio-based materials or as a precursor for eco-friendly coatings could address pressing concerns about carbon footprints and waste reduction. These attributes make it a subject of interest in academic and industrial research, particularly in regions with stringent environmental regulations.

Another notable aspect of 3-(1-chloro-2-methylpropan-2-yl)-1,1-dimethylcyclohexane is its relevance to drug discovery and agrochemical development. The presence of a chloro group in its structure opens avenues for further functionalization, enabling the creation of novel bioactive molecules. This has led to investigations into its utility as a building block for targeted therapeutics or crop protection agents. As the pharmaceutical and agricultural sectors seek innovative solutions to global challenges, such compounds are poised to play a pivotal role.

From a technical standpoint, the synthesis and handling of CAS No. 2138371-60-3 require careful consideration of reaction conditions and purification methods. Advanced techniques like chromatography and spectroscopic analysis are often employed to ensure high purity and yield. These methodologies are critical for maintaining the compound's integrity and maximizing its utility in downstream applications. Furthermore, computational modeling studies are increasingly used to predict its behavior in complex chemical systems, enhancing its appeal to researchers.

In summary, 3-(1-chloro-2-methylpropan-2-yl)-1,1-dimethylcyclohexane represents a compelling case study in modern chemistry. Its structural uniqueness, combined with its alignment with sustainability goals and industrial needs, positions it as a compound of significant value. As research continues to uncover new applications and optimize its synthesis, this molecule is likely to remain at the forefront of innovation in chemical science.